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molecular formula C12H17N3O5S B1398834 3-Nitro-4-(((tetrahydro-2H-pyran-4-yl)methyl)amino)benzenesulfonamide CAS No. 1228779-96-1

3-Nitro-4-(((tetrahydro-2H-pyran-4-yl)methyl)amino)benzenesulfonamide

Cat. No. B1398834
CAS RN: 1228779-96-1
M. Wt: 315.35 g/mol
InChI Key: HNQRHNYBVWICKB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US09034875B2

Procedure details

4-Fluoro-3-nitrobenzenesulfonamide (2.18 g), 1-(tetrahydropyran-4-yl)methylamine (1.14 g), and triethylamine (1 g) were stirred in tetrahydrofuran (30 mL) for 24 hours. The solution was diluted with ethyl acetate, washed with NaH2PO4 solution and brine, and dried (Na2SO4), filtered and concentrated. The product was triturated from ethyl acetate.
Name
4-Fluoro-3-nitrobenzenesulfonamide
Quantity
2.18 g
Type
reactant
Reaction Step One
Name
1-(tetrahydropyran-4-yl)methylamine
Quantity
1.14 g
Type
reactant
Reaction Step One
Name
triethylamine
Quantity
1 g
Type
reactant
Reaction Step One
Name
tetrahydrofuran
Quantity
30 mL
Type
solvent
Reaction Step One
Name
ethyl acetate
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two
Name
3-nitro-4-((tetrahydro-2H-pyran-4-yl)methylamino)benzenesulfonamide

Identifiers

REACTION_CXSMILES
F[C:2]1[CH:7]=[CH:6][C:5]([S:8]([NH2:11])(=[O:10])=[O:9])=[CH:4][C:3]=1[N+:12]([O-:14])=[O:13].[O:15]1[CH2:20][CH2:19][CH:18]([CH2:21][NH2:22])[CH2:17][CH2:16]1.C(N(CC)CC)C>O1CCCC1.C(OCC)(=O)C>[N+:12]([C:3]1[CH:4]=[C:5]([S:8]([NH2:11])(=[O:10])=[O:9])[CH:6]=[CH:7][C:2]=1[NH:22][CH2:21][CH:18]1[CH2:19][CH2:20][O:15][CH2:16][CH2:17]1)([O-:14])=[O:13]

Inputs

Step One
Name
4-Fluoro-3-nitrobenzenesulfonamide
Quantity
2.18 g
Type
reactant
Smiles
FC1=C(C=C(C=C1)S(=O)(=O)N)[N+](=O)[O-]
Name
1-(tetrahydropyran-4-yl)methylamine
Quantity
1.14 g
Type
reactant
Smiles
O1CCC(CC1)CN
Name
triethylamine
Quantity
1 g
Type
reactant
Smiles
C(C)N(CC)CC
Name
tetrahydrofuran
Quantity
30 mL
Type
solvent
Smiles
O1CCCC1
Step Two
Name
ethyl acetate
Quantity
0 (± 1) mol
Type
solvent
Smiles
C(C)(=O)OCC

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

WASH
Type
WASH
Details
washed with NaH2PO4 solution and brine
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried (Na2SO4)
FILTRATION
Type
FILTRATION
Details
filtered
CONCENTRATION
Type
CONCENTRATION
Details
concentrated
CUSTOM
Type
CUSTOM
Details
The product was triturated from ethyl acetate

Outcomes

Product
Name
3-nitro-4-((tetrahydro-2H-pyran-4-yl)methylamino)benzenesulfonamide
Type
Smiles
[N+](=O)([O-])C=1C=C(C=CC1NCC1CCOCC1)S(=O)(=O)N

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.